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Abstract: This technical guide provides a comprehensive overview of 5-Methyltetrahydrofolic
acid (5-MTHF) disodium salt, the biologically active form of folate. It details the compound's
critical physicochemical properties, including its precise molecular weight and formula, and
explores its significance and applications for researchers, scientists, and drug development
professionals. The guide offers insights into the rationale for using the disodium salt form,
protocols for its handling and analysis, and its role in critical biological pathways, grounding all
claims in authoritative scientific references.

Introduction: The Significance of Biologically Active
Folate

Folic acid, a synthetic vitamin, is not biologically active itself. It must be metabolized in the body
through a series of enzymatic steps to be converted to its active form, 5-methyltetrahydrofolate
(5-MTHF). This molecule is the predominant form of folate found in circulation and is essential
for a multitude of fundamental physiological processes. 5-MTHF acts as a critical cofactor in
one-carbon metabolism, donating its methyl group for the remethylation of homocysteine to
methionine, a crucial step in the synthesis of DNA, neurotransmitters, and phospholipids.
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For researchers and pharmaceutical developers, directly utilizing the active 5-MTHF form
bypasses the complex metabolic pathway of folic acid. This is particularly advantageous as it
circumvents potential issues arising from genetic variations, such as mutations in the MTHFR
gene, which can impair the conversion of folic acid to its active form.[1] The disodium salt of 5-
MTHF is a preferred chemical form for laboratory and pharmaceutical applications due to its
enhanced stability and solubility compared to the free acid.

Physicochemical Properties and Characterization

A precise understanding of the physicochemical properties of 5-MTHF disodium salt is
paramount for its effective use in experimental and formulation settings.

Molecular Formula and Weight

The core identity of the compound is defined by its chemical formula and molecular weight.
e Chemical Formula: C20H23N7Naz20s[1][2]
e Molecular Weight: 503.42 g/mol [1][2][3]

The structure consists of a pteridine ring, a p-aminobenzoic acid moiety, and a glutamic acid
tail, with a methyl group at position 5 of the tetrahydropteridine ring. The disodium salt form
indicates that the two carboxylic acid groups of the glutamate moiety are deprotonated and
associated with sodium ions.

Key Physicochemical Data

The practical utility of a compound in a laboratory setting is dictated by properties such as its
appearance, solubility, and stability. These are summarized in the table below.
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Property Specification Source(s)
CAS Number 68792-52-9 [1][3]
Appearance Faint yellow to beige powder [1]

Purity Typically >88% [11[3]

Sparingly soluble in water;

soluble in alkaline solutions.[4]
Solubility The salt form enhances [41[6]

agueous solubility compared to

the free acid.[5][6]

Store at -20°C, sealed and
Storage protected from moisture and [1]
light.[1]

Causality Insight: The selection of the disodium salt is a deliberate choice to improve the
compound's handling characteristics. The ionic nature of the salt significantly increases its
solubility in aqueous buffers, which is critical for preparing stock solutions for cell culture media,
enzymatic assays, or analytical standards. Furthermore, this salt form often exhibits greater
stability against oxidative degradation compared to the free acid, ensuring a longer shelf-life
and more reliable experimental outcomes.

Applications in Research and Drug Development

5-MTHF disodium salt is a vital component in various scientific fields due to its biological
importance.

o Cell Culture and Microbiology: As the active form of folate, it is an essential supplement in
defined cell culture media to support robust cellular proliferation and function, particularly for
cell lines used in biopharmaceutical production and metabolic research.

e Enzymology and Biochemistry: It serves as a key substrate and cofactor for enzymes in the
folate and methionine cycles, such as methionine synthase.[3] Researchers use it to study
enzyme kinetics, regulation, and the impact of inhibitors.
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o Pharmaceutical and Nutraceutical Formulation: Its high bioavailability makes it a preferred
choice for dietary supplements and prenatal vitamins, especially for individuals with MTHFR
polymorphisms.[1] In drug development, it can be used as a therapeutic agent to address
folate deficiencies or as an adjunct therapy to modulate homocysteine levels, a risk factor for
cardiovascular disease.[1]

Experimental Protocols and Workflows

To ensure reproducibility and accuracy, standardized protocols for the handling and analysis of
5-MTHF disodium salt are essential.

Preparation of a Standard Stock Solution (10 mM)

This protocol describes the preparation of a concentrated stock solution for use in cell culture
or enzymatic assays. The process requires careful handling to prevent degradation.

Methodology:

e Pre-calculation: Determine the mass of 5-MTHF disodium salt (MW = 503.42 g/mol )
required. For 10 mL of a 10 mM solution: 0.010 L * 0.010 mol/L * 503.42 g/mol = 0.05034 g
(50.34 mg).

o Weighing: Accurately weigh the calculated amount of the powder in a conical tube. Expert
Tip: As the compound can be hygroscopic, perform this step quickly.

e Solubilization: Add a suitable volume (e.g., 8 mL) of sterile, nuclease-free water or a slightly
alkaline buffer (e.g., PBS, pH 7.4). Vortex gently until the powder is fully dissolved. The use
of a buffer can enhance stability.

e Volume Adjustment: Adjust the final volume to 10 mL with the same solvent.

 Sterilization: Filter the solution through a 0.22 um syringe filter into a sterile, light-protecting
(amber) tube.

» Aliquoting & Storage: Dispense into single-use aliquots to avoid repeated freeze-thaw
cycles, which can degrade the compound. Store immediately at -20°C or -80°C for long-term
stability.
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Workflow for Stock Solution Preparation

The following diagram illustrates the logical flow of the stock solution preparation protocol.
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;
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;
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;

(4. Adjust Final Volume)

Finalization

5. Sterile Filter (0.22 pm))

'

6. Aliquot into Amber Tubes

7. Store at -20°C / -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a sterile 5-MTHF stock solution.
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Analytical Quantification via HPLC

High-Performance Liquid Chromatography (HPLC) with UV detection is a standard method for
verifying the concentration and purity of 5-MTHF solutions.

Self-Validating Protocol:
o System: Areverse-phase HPLC system with a C18 column.

* Mobile Phase: A gradient of an aqueous buffer (e.g., 0.03 M sodium phosphate, pH 6.8) and
a polar organic solvent like acetonitrile is typically used.[4]

e Detection: UV detector set to 280 nm, which is near the absorbance maximum for 5-MTHF.

[4]

o Standard Curve: Prepare a series of dilutions from a known, high-purity standard of 5-MTHF
disodium salt to create a calibration curve (e.g., 1 pM to 100 pM).

o Sample Analysis: Inject the prepared sample solution. The concentration is determined by
comparing the peak area of the analyte to the standard curve.

o System Suitability: Before analysis, inject a standard sample multiple times to ensure the
system's precision (retention time and peak area) is within acceptable limits (e.g., <2%
RSD). This validates that the system is performing correctly before analyzing unknown
samples.

Conclusion

5-Methyltetrahydrofolic acid disodium salt is a cornerstone compound for research in
cellular metabolism, nutrition, and pharmacology. Its superior solubility and bioavailability make
it an indispensable tool over its precursor, folic acid. A thorough understanding of its core
characteristics, particularly its molecular weight and formula, coupled with robust, validated
protocols for its use, empowers researchers to generate reliable and reproducible data,
advancing our knowledge of human health and disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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